Cas no 2229650-20-6 (4-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}but-3-en-2-amine)

• Product Name: 4-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}but-3-en-2-amine
• CAS No: 2229650-20-6
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 6047135
• PubChem ID: 165758707
• Update Time: 2025-05-21

4-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}but-3-en-2-amine
• 4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}but-3-en-2-amine
• EN300-1726766
• 2229650-20-6

• Inchi： 1S/C10H17N3S/c1-8(11)4-5-10-12-6-9(14-10)7-13(2)3/h4-6,8H,7,11H2,1-3H3/b5-4+
• InChI Key： ADCJHILQTHWIBE-SNAWJCMRSA-N
• SMILES： S1C(/C=C/C(C)N)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Additional information on 4-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}but-3-en-2-amine

4-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}but-3-en-2-amine: A Comprehensive Overview

4-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}but-3-en-2-amine, also known by its CAS registry number 2229650-20-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazoles, which are heterocyclic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of a dimethylamino group and an enamine functionality further enhances its chemical versatility and potential applications in drug design and material science.

The structure of this compound is characterized by a thiazole ring substituted at the 5-position with a dimethylamino methyl group and at the 2-position with a butenyl amine moiety. This unique combination of functional groups imparts the molecule with interesting electronic properties and reactivity. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of 4-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}but-3-en-2-amine is its ability to participate in various click chemistry reactions. This capability has been exploited in the synthesis of complex molecules with high precision and efficiency. For instance, researchers have utilized this compound in the construction of macrocyclic structures, which are of great importance in drug delivery systems and molecular recognition studies.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting protein kinases. Its ability to modulate enzymatic activity suggests potential applications in the treatment of diseases such as cancer, where kinase inhibitors play a critical role. Furthermore, recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with target proteins, providing valuable insights into its mechanism of action.

The synthesis of 4-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}but-3-en-2-amine typically involves a multi-step process that includes nucleophilic substitution, condensation reactions, and hydrogenation steps. Optimization of these steps has led to improved yields and purity levels, making it more accessible for large-scale production. The development of scalable synthetic routes has been a focus area for chemists working with this compound.

In addition to its pharmacological applications, this compound has also found use in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for organic transformations. Recent studies have demonstrated its effectiveness as a ligand in asymmetric catalysis, opening up new avenues for enantioselective synthesis.

The study of 4-{5-(Dimethylamino)methyl-1,3-thiazol-2-y}butenamine continues to be an active area of research due to its diverse functional groups and potential applications across multiple disciplines. As new methodologies emerge and computational tools become more sophisticated, it is anticipated that this compound will play an increasingly important role in both academic and industrial settings.